Hyuganin D

Calcium channel modulation Vasorelaxation Khellactone SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H22O7
Molecular Weight 374.4 g/mol
Cat. No. B15591785
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHyuganin D
Molecular FormulaC20H22O7
Molecular Weight374.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H22O7/c1-10(2)19(23)26-17-15-13(27-20(4,5)18(17)24-11(3)21)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1
InChIKeyBUTUNJHEBGRWGK-QZTJIDSGSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Hyuganin D: Vasorelaxant and Anti-Inflammatory Research


Hyuganin D (Isobocconin, Seravschanin) is a khellactone-type coumarin isolated from the roots of Angelica furcijuga and other Apiaceae species [1]. It features a characteristic 3′,4′-diacyloxy substitution pattern on the dihydropyranocoumarin scaffold, a structural motif critical for its vasorelaxant and nitric oxide (NO) production inhibitory activities [2]. Unlike more widely studied analogs, Hyuganin D has been specifically identified as a calcium channel modulator and P-glycoprotein (P-gp) inhibitor, positioning it as a differentiated tool compound for cardiovascular and multidrug resistance (MDR) studies [3].

1
Vascular signaling pathway dissection
High K+- and NE-induced contraction profiling supports calcium-entry mechanism studies
2
Inflammatory signaling cascade interrogation
Reported NF-κB pathway inhibition and NO/TNF-α suppression enable macrophage-based assay design
3
SAR-based khellactone comparator studies
Unique 3′- and 4′-acyl substitution pattern distinguishes selectivity profile from hyuganin A, anomalin, pteryxin

Why Generic Khellactone Substitution Fails


Khellactone-type coumarins exhibit highly divergent biological profiles despite their shared core scaffold. While Hyuganin A and anomalin selectively inhibit high K⁺-induced contractions, and Hyuganin C acts as a potent butyrylcholinesterase (BChE) inhibitor, Hyuganin D is distinguished by its singular activity as a calcium channel modulator and P-gp inhibitor among tested khellactones [1][2]. This divergence is driven by subtle variations in the 3′- and 4′-acyl substituents, which dictate target engagement and functional selectivity. Consequently, substituting Hyuganin D with a structurally related khellactone—even from the same plant source—will not replicate its specific pharmacological fingerprint, making targeted procurement essential for hypothesis-driven research.

Hyuganin D Distinct vasorelaxant selectivity pattern conferred by 3′- and 4′-acyl groups
Generic khellactone analogs (e.g., hyuganin A, pteryxin) exhibit different contraction-inhibition profiles; direct interchange may shift pathway selectivity and confound interpretation.
Hyuganin D Reported NF-κB IC₅₀ 16.25 μM — a peer-reviewed quantitative benchmark
Structurally similar coumarins lack published NF-κB IC₅₀ values; assuming equivalent potency risks miscalibrated dose-response designs.
Hyuganin D Hepatocyte cytotoxicity threshold >100 μM supports in vitro dosing windows
Comparable cytotoxicity benchmarks are unavailable for most khellactone congeners; safety-margin assumptions may not transfer.

Hyuganin D: Differentiation Against Closest Analogs


Vasorelaxant Selectivity Profile vs. Congeners

In a screen of five khellactone derivatives for calcium channel inhibitory activity, only Hyuganin D demonstrated measurable activity, reproducibly inducing calcium transients [1]. This stark differentiation highlights that the 3′-acetyl-4′-isobutyroyl substitution pattern of Hyuganin D confers a unique pharmacophore not present in closely related analogs (e.g., pteryxin, anomalin, visnadin).

Vasorelaxant selectivity
Head-to-head
Distinct profile vs. selective (high K⁺ only) and non-selective (high K⁺ + NE) congeners
Supports pathway-specific vascular pharmacology studies
Binary activity classification from aortic ring assays; numerical IC₅₀ not reported
Calcium channel modulation Vasorelaxation Khellactone SAR

NF-κB Inhibition Quantitative Benchmark

Hyuganin D inhibited P-glycoprotein (P-gp) function in a Rhodamine 123 efflux assay using P-gp-transfected MDCK cells, exhibiting an effect similar to the reference inhibitor vinblastine [1]. This activity was observed alongside its ability to induce calcium transients, suggesting a dual mechanism relevant to MDR reversal.

NF-κB inhibition
Reported
IC₅₀ = 16.25 ± 2.19 μM
Enables reproducible dose-response studies for inflammatory signaling
Value absent for hyuganin A, anomalin, pteryxin
Multidrug resistance (MDR) P-glycoprotein (P-gp) inhibition Chemosensitization

Hepatocyte Cytotoxicity Safety Assessment

In a panel of 20 khellactone esters isolated from Peucedanum japonicum, Hyuganin D demonstrated a cell viability of 96.83% ± 4.51% in MGO-treated HUVECs [1]. This was comparable to suksdorfin (96.83% ± 2.01%) but markedly lower than the lead compound isosamidin (123.37% ± 2.77%). These data quantify Hyuganin D's protective capacity and distinguish it from both more and less active structural analogs.

Hepatocyte cytotoxicity
Reported
IC₅₀ > 100 μM
Supports in vitro dosing-range planning
Primary rat hepatocytes under D-GalN challenge; comparator data unavailable
Endothelial dysfunction Advanced glycation end-products (AGEs) Apoptosis

Physicochemical Identity and Authentication

Hyuganin D, along with five other acylated khellactones (hyuganins A-C, anomalin, isopteryxin), was reported to strongly inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production in cultured mouse peritoneal macrophages [1]. While no IC₅₀ value is available for direct comparison, the study confirms that the acyl group substitution is essential for this activity, distinguishing Hyuganin D from non-acylated coumarins.

Physicochemical identity
Class-level
mp 166–167 °C; LogP 3.37
Supports compound authentication and purity verification
~110 °C mp difference from decursinol; LogP reflects ester substitution pattern
Inflammation Nitric oxide (NO) Immunomodulation

Hyuganin D: High-Value Application Scenarios


Pathway-Specific Vasorelaxation Studies

Utilize Hyuganin D as a selective tool compound to investigate calcium channel-mediated vasorelaxant mechanisms. As the only khellactone among five tested that exhibited calcium channel activity, Hyuganin D is uniquely suited for ex vivo vascular contraction studies, particularly those aiming to dissect the role of specific acyl substitutions on vascular smooth muscle function [1].

Immunopharmacology: NF-κB Pathway Modulation

Employ Hyuganin D in P-glycoprotein (P-gp) inhibition assays to explore chemosensitization strategies. Its activity, comparable to vinblastine in a Rhodamine 123 efflux model, supports its use as a natural product-based P-gp modulator in drug-resistant cancer cell lines (e.g., MDCK-MDR1) [1]. Researchers should note that quantitative IC₅₀ data are not yet available, and confirmatory dose-response studies are advised.

Analytical QC: Validated Reference Standard

Apply Hyuganin D in methylglyoxal (MGO)-induced endothelial apoptosis models. The head-to-head cell viability data (96.83% ± 4.51%) against a panel of 20 khellactone esters enables its use as a reference compound for moderate cytoprotection or as a comparator in structure-activity relationship (SAR) studies focused on anti-glycation or anti-apoptotic mechanisms [2].

Sourcing Strategy: Multi-Source Supply Chain

Incorporate Hyuganin D into LPS-induced NO production assays as a representative acylated khellactone. While IC₅₀ values are not reported, its demonstrated strong inhibition of NO production in mouse peritoneal macrophages supports its use in preliminary screening for anti-inflammatory activity, particularly when evaluating the impact of acyl group modifications [3].

Application
Selection Property
Validation Focus
Vascular signaling dissection
Substitution-pattern selectivity
Contraction-response profile under high K⁺ vs. NE
NF-κB pathway modulation studies
Numerically defined IC₅₀ benchmark
Dose-response reproducibility and selectivity-window calculation
Analytical reference standard
Authenticated physicochemical fingerprint
Melting point, LogP, and preparative purity verification
Multi-source supply assurance
Verified occurrence in 3 species
Taxonomic cross-validation and reduced single-species dependency

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

47 linked technical documents
Explore Hub


Quote Request

Request a Quote for Hyuganin D

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.